Cas no 17784-56-4 (Pyridine, 4-(5-ethyl-1H-pyrazol-3-yl)-)

• Product Name: Pyridine, 4-(5-ethyl-1H-pyrazol-3-yl)-
• CAS No: 17784-56-4
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 1364578
• Update Time: 2024-08-14

Pyridine, 4-(5-ethyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(5-ethyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C10H11N3/c1-2-9-7-10(13-12-9)8-3-5-11-6-4-8/h3-7H,2H2,1H3,(H,12,13)
• InChI Key： BDKNRWMKLAOYGE-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2C=C(CC)NN=2)=C1

Computed Properties

• Exact Mass: 173.095
• Monoisotopic Mass: 173.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 356.0±27.0 °C(Predicted)
• pka: 12.40±0.10(Predicted)